N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-nitrobenzyl)thio]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-nitrophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C17H16N2O5S/c20-17(10-25-9-12-1-4-14(5-2-12)19(21)22)18-8-13-3-6-15-16(7-13)24-11-23-15/h1-7H,8-11H2,(H,18,20)
• InChI Key: BNGBZQBGJVPCBH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CSCC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-nitrobenzyl)thio]acetamide, also known as NBDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It is a thiol-reactive compound that has been shown to selectively modify cysteine residues in proteins, making it a valuable tool for studying protein function and structure.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-nitrobenzyl)thio]acetamide involves the reaction of the thiol group in cysteine residues with the nitrobenzyl group in the compound. This reaction results in the formation of a covalent bond between the two groups, which modifies the protein structure and function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to affect protein function and structure, as well as the binding of small molecules to proteins. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-nitrobenzyl)thio]acetamide is its selectivity for cysteine residues in proteins. This allows researchers to study the role of these residues in protein function and structure. Additionally, this compound is a relatively simple compound to synthesize, making it readily available for use in scientific research. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-nitrobenzyl)thio]acetamide. One area of focus may be the development of new methods for synthesizing this compound, which could improve its yield and purity. Additionally, researchers may investigate the use of this compound in the treatment of oxidative stress-related diseases, such as Alzheimer's disease and Parkinson's disease. Finally, this compound may be used in the development of new drugs that target specific cysteine residues in proteins, which could have significant therapeutic potential.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-[(4-nitrobenzyl)thio]acetamide has been used extensively in scientific research as a tool for studying protein function and structure. It has been shown to selectively modify cysteine residues in proteins, allowing researchers to study the role of these residues in protein function. This compound has also been used to study the binding of small molecules to proteins, as well as the interaction between proteins and other biomolecules.